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Compound of Interest

Compound Name: 3-Bromo-2-methylpropene

Cat. No.: B116875 Get Quote

The proper management and disposal of 3-bromo-2-methylpropene are critical for ensuring

laboratory safety and environmental protection. As a highly flammable, corrosive, and

environmentally hazardous material, it necessitates strict adherence to established safety and

disposal protocols. This guide provides detailed, step-by-step instructions for researchers,

scientists, and drug development professionals to safely handle and dispose of 3-bromo-2-
methylpropene waste.

Immediate Safety and Handling
Before handling 3-bromo-2-methylpropene, it is crucial to be familiar with its hazards. This

substance is a highly flammable liquid and vapor, causes severe skin burns and eye damage,

is harmful if inhaled, and is toxic to aquatic life.[1][2][3]

Personal Protective Equipment (PPE): Always handle 3-bromo-2-methylpropene inside a

certified chemical fume hood.[1] The minimum required PPE includes:

Eye Protection: Chemical splash goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., polyvinyl alcohol, laminate). Standard

nitrile gloves may not offer sufficient protection.

Body Protection: A flame-resistant lab coat or other impervious clothing to prevent skin

contact.[4]
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Respiratory Protection: If working outside a fume hood or if vapors are generated, a NIOSH-

approved respirator with an organic vapor cartridge is required.[4]

Handling Procedures:

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Use non-sparking tools and explosion-proof equipment.[1][5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[1][6]

Avoid inhalation of vapors and contact with skin, eyes, and clothing.[5]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 3-bromo-2-
methylpropene relevant to its handling and disposal.

Property Value

Chemical Formula C₄H₇Br

Molecular Weight 135.00 g/mol

CAS Number 1458-98-6

Appearance Liquid

Boiling Point 94-95 °C

Flash Point 4 °C (39.2 °F)

Hazards
Highly Flammable, Corrosive, Acute Toxicity,

Environmental Hazard

Source: PubChem, ChemicalBook, Sigma-Aldrich Safety Data Sheets[3][7]
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Experimental Protocols: Spill and Waste
Management
Protocol 1: Spill Cleanup
In the event of a spill, immediate and correct action is necessary to mitigate risks.

Methodology:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the

spill is large.

Ventilate: Ensure the area is well-ventilated, keeping the chemical fume hood running.[4]

Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[1][5][6]

Containment: For small spills, cover the spill with an inert absorbent material such as sand,

vermiculite, or a commercial chemical absorbent.[1][5] Prevent the spill from entering drains

or waterways.[8]

Collection: Using non-sparking tools, carefully collect the absorbed material and

contaminated soil into a designated, labeled, leak-proof container for hazardous waste.[1][9]

Decontamination: Clean the spill area with a suitable solvent (such as soap and water), and

collect all cleaning materials (e.g., absorbent pads, gloves) as hazardous waste.[4]

Disposal: Seal the waste container and handle it according to the disposal plan outlined

below.

Protocol 2: Waste Collection and Storage
Proper segregation and storage of 3-bromo-2-methylpropene waste are crucial for safety and

compliance. In-laboratory treatment of this chemical is not recommended due to the potential

for hazardous reactions.[4]

Methodology:
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Waste Collection: Collect all waste containing 3-bromo-2-methylpropene, including unused

product, reaction byproducts, and contaminated consumables (e.g., pipette tips, gloves,

absorbent paper), in a designated hazardous waste container.[4] Do not mix with other waste

streams.[10]

Container Requirements: Use a chemically compatible, leak-proof container that can be

securely sealed.[1][4]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-
Bromo-2-methylpropene," and any other information required by your institution's

Environmental Health and Safety (EHS) department.[4]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area.[8][10] The storage location must be away from heat, ignition sources, and

incompatible materials like strong oxidizing agents and bases.[5][6]

Disposal Plan and Workflow
The required method for the disposal of 3-bromo-2-methylpropene is through a licensed

hazardous waste disposal service.[4][6][10]

Step-by-Step Disposal Procedure:

Waste Segregation and Collection: Follow Protocol 2 to safely collect and store all waste

materials.

Contact EHS: When the waste container is ready for removal, contact your institution's EHS

department to schedule a hazardous waste pickup.[4]

Documentation: Complete all necessary waste disposal forms and maintain detailed records

of your disposal activities as required by institutional and local regulations.[4]

Professional Disposal: The licensed waste disposal company will transport the waste to a

permitted Treatment, Storage, and Disposal Facility (TSDF). The standard final disposal

method for halogenated organic waste is high-temperature incineration under controlled

conditions with scrubbers to neutralize the resulting acidic gases.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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